Cas no 5454-98-8 (1-Octanesulfonamide,N-phenyl-)

• Product Name: 1-Octanesulfonamide,N-phenyl-
• CAS No: 5454-98-8
• MF: C₁₄H₂₃NO₂S
• MW: 269.402922868729
• CID: 371995
• PubChem ID: 229608
• Update Time: 2025-04-19

1-Octanesulfonamide,N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanesulfonamide,N-phenyl-
• N-phenyloctane-1-sulfonamide
• 1-Octanesulfonamide,N-phenyl
• 1-Octanesulfonanilide
• N-Phenyl-octan-1-sulfonamid
• Octan-1-sulfonanilid
• Octan-1-sulfonsaeure-anilid
• octane-1-sulfonanilide
• 5454-98-8
• DTXSID70281900
• NSC23399
• NSC-23399
• NSC 23399

• Inchi： 1S/C14H23NO2S/c1-2-3-4-5-6-10-13-18(16,17)15-14-11-8-7-9-12-14/h7-9,11-12,15H,2-6,10,13H2,1H3
• InChI Key： RDNRYBFODAQUEQ-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 269.14500
• Monoisotopic Mass: 269.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 384°Cat760mmHg
• Flash Point: 186°C
• Refractive Index: 1.533
• PSA: 54.55000
• LogP: 4.94260